Cas no 1865016-94-9 (2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile)

• Product Name: 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile
• CAS No: 1865016-94-9
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 6323368
• PubChem ID: 130544385
• Update Time: 2025-05-20

2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 1865016-94-9
• 2-(3-chloropyridin-4-yl)-2-methylpropanenitrile
• EN300-1966288
• 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile

• Inchi： 1S/C9H9ClN2/c1-9(2,6-11)7-3-4-12-5-8(7)10/h3-5H,1-2H3
• InChI Key： BOERVBVGMDLRNR-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C#N)(C)C

Computed Properties

• Exact Mass: 180.0454260g/mol
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile (CAS No. 1865016-94-9)

2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile (CAS No. 1865016-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a chloropyridine backbone, is widely studied for its potential applications in drug discovery and crop protection. Its unique molecular structure combines a 3-chloropyridin-4-yl group with a 2-methylpropanenitrile moiety, making it a versatile intermediate in synthetic chemistry.

The growing interest in 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile is partly driven by the increasing demand for novel heterocyclic compounds in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other biologically active molecules. Recent studies have explored its role in developing treatments for chronic diseases, aligning with current healthcare trends focused on personalized medicine and targeted therapies.

From a chemical perspective, 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile exhibits several noteworthy characteristics. The presence of both the chloropyridine and nitrile functional groups contributes to its reactivity profile, allowing for diverse chemical transformations. These properties make it valuable for creating molecular libraries in combinatorial chemistry, a technique increasingly important in modern drug discovery pipelines.

In the agrochemical sector, compounds containing the 3-chloropyridine structure have shown promise as precursors for novel pesticides and herbicides. The 2-methylpropanenitrile component may enhance the bioavailability of active ingredients, addressing current agricultural challenges related to pest resistance and environmental sustainability. This aligns with global trends toward developing greener agrochemical solutions with reduced ecological impact.

The synthesis of 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, meeting the stringent quality standards required for pharmaceutical intermediates. These analytical methods are crucial topics in current chemical research discussions.

Market analysis indicates growing demand for specialized intermediates like 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding rapidly. The compound's versatility makes it attractive to contract research organizations and custom synthesis providers, reflecting broader industry shifts toward outsourcing complex chemical synthesis.

From a regulatory standpoint, proper handling and storage of 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile are essential, though it doesn't fall under restricted categories. Safety data sheets recommend standard laboratory precautions, aligning with workplace safety trends emphasizing proper chemical management. This aspect is particularly relevant given increasing focus on laboratory safety protocols in research institutions.

Recent patent literature reveals innovative applications of 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile derivatives in various therapeutic areas. Particularly noteworthy are its potential uses in neurological disorders and metabolic diseases, addressing some of the most pressing healthcare challenges today. These developments correspond with current research priorities in the pharmaceutical industry.

The compound's physicochemical properties, including solubility, stability, and melting point, make it suitable for various formulation approaches. These characteristics are critical considerations in drug development, especially for oral dosage forms that dominate the pharmaceutical market. Such properties are frequently searched topics by formulation scientists and process chemists.

Looking forward, 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile is poised to maintain its relevance in chemical research. Its structural features offer numerous possibilities for molecular modification, keeping it at the forefront of innovation in medicinal chemistry and material science. The compound exemplifies how strategic molecular design can address contemporary challenges in healthcare and agriculture.

For researchers working with 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile, understanding its spectroscopic fingerprints is crucial. The compound's distinctive NMR patterns and mass spectral characteristics serve as important identification markers, topics frequently discussed in analytical chemistry forums and educational resources.

In conclusion, 2-(3-Chloropyridin-4-yl)-2-methylpropanenitrile (CAS No. 1865016-94-9) represents an important chemical entity with broad potential across multiple industries. Its ongoing study contributes to advancements in synthetic methodology and applied chemistry, demonstrating the continuing importance of fundamental chemical research in solving real-world problems.